Cas no 1807139-50-9 (Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate
• CAS No: 1807139-50-9
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4895043
• Update Time: 2025-06-12

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-17-8(16)2-5-6(10(11)12)4-15-7(3-14)9(5)13/h4,10H,2-3,14H2,1H3
• InChI Key： DHCFHXCIRDFCOA-UHFFFAOYSA-N
• SMILES： IC1C(CN)=NC=C(C(F)F)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate

Methyl 2-(Aminomethyl)-5-(Difluoromethyl)-3-Iodopyridine-4-acetate: A Promising Compound in Medicinal Chemistry

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1807139-50-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate is characterized by a pyridine ring substituted with an aminomethyl group at the 2-position, a difluoromethyl group at the 5-position, and an iodo group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

The presence of the difluoromethyl group in the structure of methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate is particularly noteworthy. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which can lead to better drug efficacy and reduced side effects. This feature makes the compound an attractive candidate for further development as a therapeutic agent.

The iodo substituent at the 3-position of the pyridine ring is another key feature that contributes to the biological activity of methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate. Iodinated compounds have been shown to exhibit selective binding to certain receptors and enzymes, which can enhance their therapeutic potential. For example, some iodinated pyridine derivatives have been found to act as potent inhibitors of tyrosine kinases, which are important targets in cancer therapy.

The synthesis of methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate has been reported in several scientific publications. The typical synthetic route involves a multi-step process that includes the formation of a pyridine ring followed by sequential substitution reactions to introduce the desired functional groups. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize the yield and purity of the final product, making it suitable for further biological evaluation.

Clinical trials are currently underway to assess the safety and efficacy of methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, methyl 2-(aminomethyl)-5-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1807139-50-9) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development as a therapeutic agent for various diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play an important role in advancing medical treatments in the coming years.